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Compound of Interest

Compound Name:
Diadenosine pentaphosphate

pentasodium

Cat. No.: B15597894 Get Quote

This guide provides immediate safety, handling, and disposal protocols for Diadenosine
pentaphosphate pentasodium (Ap5A), a vital research compound. Designed for researchers,

scientists, and drug development professionals, this document outlines essential personal

protective equipment (PPE), procedural steps, and disposal plans to ensure a safe laboratory

environment.

Physicochemical and Safety Data
Diadenosine pentaphosphate pentasodium is a white to off-white powder.[1] While

extensive toxicological data is not available, it should be handled by qualified personnel trained

in laboratory procedures.[1][2] The following table summarizes key quantitative data for this

compound.
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Property Value Reference

Molecular Formula C₂₀H₂₉N₁₀O₂₂P₅·5Na [1][2][3]

Molecular Weight 1026.28 g/mol [1][2][3]

Appearance White to off-white powder [1][2]

Purity ≥95% (HPLC) [2][3]

Solubility 50 mg/mL in water [1][2]

Storage Temperature -20°C under inert atmosphere [1][2]

Personal Protective Equipment (PPE)
A thorough risk assessment is necessary to identify all potential hazards before beginning any

experiment.[4] The minimum required PPE for handling Diadenosine pentaphosphate
pentasodium in a laboratory setting where chemical, biological, or radiological hazards are

present includes:[5]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[5]

For tasks with a splash hazard, such as preparing solutions, chemical splash goggles should

be worn.[6] A face shield, worn in addition to goggles, is recommended when handling larger

quantities or when there is a significant risk of splashing.[5] All eye and face protection

should be ANSI Z87.1 compliant.[5]

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact.[5] If direct contact occurs, gloves should be removed immediately, and hands should

be washed before putting on a new pair.[5] For tasks with a higher risk of exposure, consider

wearing double gloves.[5]

Body Protection: A lab coat is essential to protect skin and clothing from potential spills.[4][7]

Long pants and closed-toe shoes must be worn at all times in the laboratory.[5]

Respiratory Protection: Due to the powdered nature of the compound, a NIOSH-approved

N95 particulate respirator is recommended, especially when weighing or transferring the

powder, to prevent inhalation.[4][8]
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Operational Plan: Handling and Solution
Preparation
Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store the container at -20°C in a dry, inert atmosphere.[1][2]

For maximum product recovery, centrifuge the vial before opening the cap.[1][2]

Experimental Protocol: Preparation of an Aqueous Stock Solution

Preparation:

Don the appropriate PPE as outlined above (lab coat, gloves, and safety goggles).

Perform the weighing of the powder in a chemical fume hood or a designated area with

good ventilation to minimize inhalation risk.

Weighing:

Place a weigh boat on an analytical balance and tare.

Carefully transfer the desired amount of Diadenosine pentaphosphate pentasodium
powder to the weigh boat.

Dissolving:

Transfer the powder to an appropriate sterile container.

Add the required volume of sterile, purified water to achieve the desired concentration

(e.g., for a 50 mg/mL solution, add 1 mL of water for every 50 mg of powder).

Gently vortex or swirl the container until the powder is completely dissolved.

Sterilization and Storage:
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If required for your experiment, sterile filter the solution through a 0.22 µm filter into a new

sterile container.[9]

Stock solutions can be stored at -20°C for up to one month or at -80°C for up to six

months.[9]

Disposal Plan
All waste materials, including empty containers, contaminated gloves, and excess solutions,

should be disposed of in accordance with local, state, and federal regulations. As the

toxicological properties have not been fully investigated, it is prudent to treat the waste as

potentially hazardous.[10] Do not empty into drains.[10] Collect waste in a suitable, labeled

container for disposal by trained personnel.[10]

Signaling Pathway
Diadenosine pentaphosphate (Ap5A) is recognized as an endogenous signaling molecule,

often referred to as an "alarmone," that is released into the extracellular space under conditions

of cellular stress.[8][11] It can then interact with various purinergic receptors on target cells,

initiating intracellular signaling cascades.[8]
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Caption: Extracellular Ap5A signaling via a G-protein coupled purinergic receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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